Cas no 67763-17-1 (bis(16-methylheptadecyl) [R(R*,R*)]-tartrate)

bis(16-methylheptadecyl) [R(R*,R*)]-tartrate structure
67763-17-1 structure
Product Name:bis(16-methylheptadecyl) [R(R*,R*)]-tartrate
CAS No:67763-17-1
MF:C40H78O6
MW:655.043734073639
CID:966902
Update Time:2023-11-19

bis(16-methylheptadecyl) [R(R*,R*)]-tartrate Chemical and Physical Properties

Names and Identifiers

    • bis(16-methylheptadecyl) [R(R*,R*)]-tartrate
    • Bis(16-methylheptadecyl) (R(R*,R*))-tartrate
    • bis(16-methylheptadecyl) 2,3-dihydroxybutanedioate
    • Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, 1,4-bis(16-methylheptadecyl) ester
    • Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, bis(16-methylheptadecyl) ester
    • Diisostearyl tartrate
    • CID 98118383
    • (2R,3R)-2,3-Dihydroxybutanedioic acid bis(16-methylheptadecyl) ester
    • Einecs 267-040-0
    • Inchi: 1S/C40H78O6/c1-35(2)31-27-23-19-15-11-7-5-9-13-17-21-25-29-33-45-39(43)37(41)38(42)40(44)46-34-30-26-22-18-14-10-6-8-12-16-20-24-28-32-36(3)4/h35-38,41-42H,5-34H2,1-4H3/t37-,38-/m1/s1
    • InChI Key: ICNJXCXEKIMXOE-XPSQVAKYSA-N
    • SMILES: O(C([C@@H]([C@H](C(=O)OCCCCCCCCCCCCCCCC(C)C)O)O)=O)CCCCCCCCCCCCCCCC(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 37
  • Complexity: 608
  • XLogP3: 16.1
  • Topological Polar Surface Area: 93.1
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk